Cas no 69557-93-3 (3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose)

3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose structure
69557-93-3 structure
Product Name:3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose
CAS No:69557-93-3
MF:C12H22O10
MW:326.297085285187
CID:511842
PubChem ID:51351817
Update Time:2024-03-01

3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose Chemical and Physical Properties

Names and Identifiers

    • a-L-Mannopyranose, 6-deoxy-3-O-a-D-glucopyranosyl-
    • glucorhamnan
    • alpha-D-Glcp-(1->3)-alpha-L-Rhap
    • alpha-D-Glc-(1->3)-alpha-L-Rha
    • 3-O-alpha-D-glucopyranosyl-alpha-L-rhamnopyranose
    • alpha-D-glucosyl-(1->3)-alpha-L-rhamnose
    • 6-deoxy-3-O-alpha-D-glucopyranosyl-alpha-L-mannopyranose
    • alpha-D-glucopyranosyl-(1->3)-alpha-L-rhamnopyranose
    • Epitope ID:158539
    • Q27131412
    • alpha-L-Mannopyranose, 6-deoxy-3-O-alpha-D-glucopyranosyl-
    • 3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose
    • Inchi: 1S/C12H22O10/c1-3-5(14)10(9(18)11(19)20-3)22-12-8(17)7(16)6(15)4(2-13)21-12/h3-19H,2H2,1H3/t3-,4+,5-,6+,7-,8+,9+,10+,11+,12+/m0/s1
    • InChI Key: QOVCLNNAYZUHEK-VUXNLZLLSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@H](O)O[C@@H](C)[C@@H]1O)O

Computed Properties

  • Exact Mass: 326.12129689g/mol
  • Monoisotopic Mass: 326.12129689g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 169
  • XLogP3: -3.7
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